6-((4-(4-ethoxyphenyl)-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-ethoxyphenyl)-5-[(3-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20FN5O3S/c1-2-31-18-8-6-17(7-9-18)28-19(11-16-12-20(29)25-21(30)24-16)26-27-22(28)32-13-14-4-3-5-15(23)10-14/h3-10,12H,2,11,13H2,1H3,(H2,24,25,29,30)
• InChI Key: AZKIOTOFIXSUMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC(=CC=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H20FN5O3S
• Molecular Weight: 453.5 g/mol

Description

6-((4-(4-ethoxyphenyl)-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20FN5O3S and its molecular weight is 453.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives Synthesis

Research into the synthesis of novel heterocyclic derivatives, such as pyrido[2,3-d]pyrimidine, involves exploring their structural, spectral, and electronic properties. These compounds, including various (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives, have been synthesized and characterized using spectral techniques and computational analysis. The electronic structures of these compounds were analyzed through density functional theory (DFT) and time-dependent DFT computation, highlighting their potential in material science and molecular electronics due to their electronic properties and reactivity patterns (Ashraf et al., 2019).

Antiviral and Antibacterial Applications

Novel synthetic pathways have been explored for creating compounds with potential antiviral and antibacterial activities. For instance, the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products has shown promising results as anti-inflammatory and analgesic agents, with some compounds exhibiting significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Herbicidal Activities

The synthesis of pyrimidine derivatives, such as 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds, has shown promising herbicidal activities. Preliminary bioassay tests indicated that some synthesized compounds exhibited significant herbicidal efficacy against certain plant species, suggesting potential applications in agricultural chemistry (Huazheng, 2013).

Electronic and Optical Materials

Research into conjugated polyelectrolytes, incorporating pyrrolo[3,4-c]pyrrole-1,4-dione and thiophene units, highlights the application of these materials in electronic devices. Novel alcohol-soluble n-type conjugated polyelectrolytes have been synthesized for use as electron transport layers in polymer solar cells, demonstrating the potential of pyrimidine derivatives in improving the efficiency and performance of organic electronics (Hu et al., 2015).